1-Ethenyl-3-hydroxypyridine-2(1H)-thione

• CAS No.: 58379-46-7
• Molecular Formula: C7H7NOS
• Molecular Weight: 153.20 g/mol
• IUPAC Name: 1-ethenyl-3-hydroxypyridine-2-thione
• InChI: InChI=1S/C7H7NOS/c1-2-8-5-3-4-6(9)7(8)10/h2-5,9H,1H2
• InChI Key: GYAPXCMITDMBKR-UHFFFAOYSA-N
• Canonical SMILES: C=CN1C=CC=C(C1=S)O

Description

1-Ethenyl-3-hydroxypyridine-2(1H)-thione is a chemical compound offered for research and development purposes. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any personal uses. Researchers specializing in medicinal chemistry and metalloenzyme inhibition may find this compound of interest. Compounds within the hydroxypyridinethione class, such as the well-studied pyrithione, are known to function as effective zinc-binding pharmacophores (MBPs) due to their O,S donor atom set, which is particularly suited for chelating Zn²⁺ ions based on hard-soft acid-base theory . These properties have made analogous structures valuable as starting points in fragment-based drug discovery for targeting zinc-dependent metalloenzymes like Insulin-degrading enzyme (IDE) and Anthrax Lethal Factor (LF) . The ethenyl substituent on this particular derivative presents a unique chemical handle for further synthetic elaboration, potentially allowing researchers to develop more potent and selective inhibitors. Handle with care and refer to the Safety Data Sheet for proper handling procedures.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Ethenyl-3-hydroxypyridine-2(1H)-thione typically involves the following steps:

Starting Materials: The synthesis may start with pyridine derivatives.

Functional Group Introduction: Introduction of the ethenyl group can be achieved through reactions such as Heck coupling or Wittig reaction.

Hydroxylation: The hydroxyl group can be introduced via hydroxylation reactions using reagents like hydrogen peroxide or osmium tetroxide.

Thione Formation: The thione group can be introduced by reacting with sulfur-containing reagents such as Lawesson’s reagent.

Industrial Production Methods

Industrial production methods may involve optimized versions of the above synthetic routes, focusing on yield, purity, and cost-effectiveness. Catalysts and specific reaction conditions are often employed to enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

1-Ethenyl-3-hydroxypyridine-2(1H)-thione can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form corresponding alcohols or amines.

Substitution: The ethenyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Conditions may include the use of strong acids or bases, depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones, while reduction may yield alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications.

Industry: Used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Ethenyl-3-hydroxypyridine-2(1H)-thione involves its interaction with molecular targets such as enzymes or receptors. The specific pathways and targets depend on the compound’s structure and the context of its use. For example, in medicinal applications, it may inhibit specific enzymes or modulate receptor activity.

Comparison with Similar Compounds

Research Findings and Implications

Anticancer Potential: Derivatives like S22 (3,4-dihydropyridine-2(1H)-thione) demonstrate selective cytotoxicity (SI = 21.09), suggesting that substituent optimization in pyridine-thiones could improve therapeutic indices .

Antimicrobial Activity : Oxadiazole-thione derivatives (e.g., 5a-5k) show broad-spectrum antimicrobial effects, highlighting the role of the thione moiety in bioactivity .

Synthetic Flexibility: Pyridine-2(1H)-thiones are versatile intermediates for constructing complex heterocycles, such as thienopyridines, via cyclization or alkylation .

Q & A

Q. What synthetic routes are effective for preparing 1-Ethenyl-3-hydroxypyridine-2(1H)-thione, and how is purity optimized?

The compound can be synthesized via nucleophilic substitution or condensation reactions. For example, alkoxy derivatives of similar thiones are synthesized by reacting chloro precursors with alcohols in polar solvents like DMSO, followed by deacetylation (e.g., using NaSMe/AcSNa) . Purification often involves slow evaporation of ethanol solutions to yield crystals suitable for X-ray analysis, as demonstrated for pyrazine-2(1H)-thione . Purity is confirmed via TLC and elemental analysis (C, H, N, S) .

Q. What spectroscopic methods are used to characterize 1-Ethenyl-3-hydroxypyridine-2(1H)-thione?

Key techniques include:

• FT-IR : To identify thione (C=S) stretches (~1200–1100 cm⁻¹) and hydroxyl groups.
• NMR : $^1H$ and $^{13}C$-NMR to confirm substituent positions and hydrogen bonding .
• Elemental analysis : Validates stoichiometry (e.g., C₆H₄F₃NOS for a trifluoromethyl analog) .

Q. How is the crystal structure determined, and what packing motifs are observed?

Single-crystal X-ray diffraction (SCXRD) in monoclinic space groups (e.g., $P2_1/m$) is standard. For pyrazine-2(1H)-thione, parameters include $a = 5.6113 \, \text{Å}, \, \beta = 100.325^\circ$, with hydrogen bonds (N–H⋯N, C–H⋯S) forming chain-like structures along the [100] axis . Hirshfeld surface analysis (Crystal Explorer 3.1) quantifies intermolecular interactions, showing C–H⋯S (36.8%) and N–H⋯N (13.8%) contributions .

Advanced Research Questions

Q. How do photochemical reactions affect the stability of 1-Ethenyl-3-hydroxypyridine-2(1H)-thione?

UV irradiation of similar thiones (e.g., N-hydroxypyridine-2(1H)-thione) induces N–O bond cleavage, generating thioperoxy derivatives (e.g., 2-hydroxysulfanyl-pyridine) via radical recombination. Matrix-isolation studies with DFT/CC2 calculations map potential energy surfaces to confirm intermediates .

Q. What computational methods predict electronic properties and reactivity?

Basis sets like 6-311G** (optimized at MP2 level) model ground-state geometries. DFT/B3LYP/6-311++G(d,p) simulations compare experimental IR spectra of photoproducts, validating reaction pathways . For hydrogen-bonded networks, full covariance matrix refinement accounts for crystallographic uncertainties .

Q. How do structural modifications influence biological activity?

Substituents like cyano or trifluoromethyl groups enhance anticancer activity. For example, 3-cyanopyridine-2(1H)-thione derivatives show cytotoxicity against MCF7 cells (IC₅₀ = 1.2 µM) via chalcone-like mechanisms . In vitro assays (MTT or SRB) assess viability, with IC₅₀ values linked to electron-withdrawing groups improving thione reactivity .

Q. What challenges arise in resolving crystallographic data contradictions?

Discrepancies in bond lengths (e.g., C–S = 1.671 Å vs. aromatic C–C = 1.366–1.355 Å) may arise from protonation states or thermal motion. Refinement with SHELXL2018/3 and anisotropic displacement parameters (e.g., $\Delta \rho_{\text{max}} = 0.24 \, eÅ^{-3}$) resolves such issues .

Q. How are reaction intermediates trapped in synthesis pathways?

Adamantane-1-carboxylate esters stabilize alkoxy-thione intermediates, as shown for 4-heptyloxy derivatives. Ethanol reflux with thiourea (14 mmol) and NaOH facilitates cyclization, monitored via $^1H$-NMR shifts (e.g., δ 7.5–8.5 ppm for aromatic protons) .

Q. Methodological Notes

• Synthesis : Prioritize anhydrous conditions to avoid hydrolysis of thione groups.
• Crystallography : Use MoKα radiation ($\lambda = 0.71073 \, \text{Å}$) for high-resolution data .
• Photostability : Store samples in amber vials under inert gas to prevent UV degradation .

Q. Contradictions Addressed

• Bond length variations in pyrazine-2(1H)-thione arise from protonation at N1, validated via difference Fourier maps .